Cas no 1361696-06-1 (2-Amino-3-(2,3,5-trichlorophenyl)pyridine-5-acetic acid)

• Product Name: 2-Amino-3-(2,3,5-trichlorophenyl)pyridine-5-acetic acid
• CAS No: 1361696-06-1
• MF: C₁₃H₉Cl₃N₂O₂
• MW: 331.581760168076
• CID: 4966914
• Update Time: 2025-10-31

2-Amino-3-(2,3,5-trichlorophenyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2,3,5-trichlorophenyl)pyridine-5-acetic acid

• Inchi： 1S/C13H9Cl3N2O2/c14-7-3-8(12(16)10(15)4-7)9-1-6(2-11(19)20)5-18-13(9)17/h1,3-5H,2H2,(H2,17,18)(H,19,20)
• InChI Key： UGCQPUCQRVEGSU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(N)=NC=C(CC(=O)O)C=1)Cl)Cl

Computed Properties

• Exact Mass: 329.972961 g/mol
• Monoisotopic Mass: 329.972961 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 331.6
• XLogP3: 3.5
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-3-(2,3,5-trichlorophenyl)pyridine-5-acetic acid

Introduction to 2-Amino-3-(2,3,5-trichlorophenyl)pyridine-5-acetic acid (CAS No. 1361696-06-1) and Its Emerging Applications in Chemical Biology

2-Amino-3-(2,3,5-trichlorophenyl)pyridine-5-acetic acid, identified by its CAS number 1361696-06-1, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic organic molecule features a pyridine core substituted with an amino group at the 2-position, a 2,3,5-trichlorophenyl group at the 3-position, and an acetic acid moiety at the 5-position. The presence of multiple halogen atoms and functional groups makes it a versatile scaffold for designing novel bioactive molecules.

The compound's chemical structure imparts distinct electronic and steric properties, which are critical for its interaction with biological targets. The trichlorophenyl group, in particular, enhances lipophilicity and binding affinity, making it an attractive candidate for drug discovery. Recent studies have highlighted its potential in modulating enzyme activity and receptor binding, areas of intense interest in medicinal chemistry.

In the realm of drug development, 2-amino-3-(2,3,5-trichlorophenyl)pyridine-5-acetic acid has been explored as a precursor for synthesizing kinase inhibitors and other small-molecule drugs. Kinases play a pivotal role in numerous cellular processes, including signal transduction and cell proliferation. By targeting these enzymes, researchers aim to develop treatments for cancers, inflammatory diseases, and neurological disorders. The compound's ability to selectively inhibit certain kinases without affecting others has made it a subject of extensive pharmacological investigation.

One of the most compelling aspects of this molecule is its structural flexibility. The pyridine ring can be further modified to introduce additional functional groups or linkages, enabling the creation of libraries of derivatives with tailored biological activities. This adaptability has been leveraged in high-throughput screening campaigns to identify lead compounds for therapeutic intervention. For instance, recent publications describe the synthesis of analogs that exhibit potent inhibitory effects on tyrosine kinases, suggesting their utility in oncology research.

The synthesis of 2-amino-3-(2,3,5-trichlorophenyl)pyridine-5-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These techniques are essential for producing sufficient quantities of the compound for both preclinical studies and industrial applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2-amino-3-(2,3,5-trichlorophenyl)pyridine-5-acetic acid and its biological targets. By employing docking algorithms and molecular dynamics simulations, researchers can predict binding affinities and optimize lead structures before experimental validation. This approach has accelerated the drug discovery process by reducing reliance on trial-and-error experimentation.

The compound's pharmacokinetic profile is another area of active investigation. Understanding how it is metabolized and eliminated by the body is crucial for assessing its therapeutic potential. Preliminary studies suggest that 2-amino-3-(2,3,5-trichlorophenyl)pyridine-5-acetic acid undergoes biotransformation via cytochrome P450 enzymes, a finding that could inform dosing regimens and minimize side effects.

Future directions in research may explore the use of 2-amino-3-(2,3,5-trichlorophenyl)pyridine-5-acetic acid as a tool compound in biochemical assays or as an intermediate for more complex drug candidates. Its unique structural features make it a valuable building block for designing molecules with enhanced selectivity or improved pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize its potential in addressing unmet medical needs.

In conclusion, 2-amino-3-(2,3,5-trichlorophenyl)pyridine-5-acetic acid (CAS No. 1361696-06-1) represents a promising entity in chemical biology with diverse applications ranging from kinase inhibition to drug development. Its structural versatility combined with recent advances in synthetic and computational chemistry positions it as a cornerstone compound for future research endeavors.